Cas no 1807272-10-1 ((3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane)

• Product Name: (3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane
• CAS No: 1807272-10-1
• MF: C₈H₈ClFS
• MW: 190.665523529053
• CID: 6793829
• PubChem ID: 130982434
• Update Time: 2025-05-21

(3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20019951
• 1807272-10-1
• MFCD28752233
• (3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane

• Inchi： 1S/C8H8ClFS/c1-5-3-6(9)8(10)7(4-5)11-2/h3-4H,1-2H3
• InChI Key： LMSJRHDERQCIPR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C)C=1)SC)F

Computed Properties

• Exact Mass: 190.0019273g/mol
• Monoisotopic Mass: 190.0019273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.3Ų

Additional information on (3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane

The Comprehensive Overview of (3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane (CAS No. 1807272-10-1)

(3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane, also known by its CAS registry number 1807272-10-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl group with a phenyl ring substituted with chlorine, fluorine, and methyl groups. The sulfane functional group further enhances its chemical reactivity and potential applications in various industries.

The synthesis of (3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane involves a series of carefully controlled reactions, including nucleophilic substitution and coupling processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, making this compound more accessible for research and industrial purposes. Its structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its molecular geometry and electronic properties.

One of the most notable features of CAS No. 1807272-10-1 is its versatility in chemical reactions. The presence of multiple halogen substituents on the phenyl ring makes it an excellent candidate for various substitution reactions, including nucleophilic aromatic substitution. Additionally, the sulfane group imparts unique electronic properties, making it suitable for applications in semiconductor materials and optoelectronic devices.

Recent studies have highlighted the potential of (3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane in drug discovery. Its ability to act as a bioisostere in certain pharmacophores has led to its investigation as a lead compound for developing new therapeutic agents. Researchers have explored its interactions with various biological targets, including enzymes and receptors, demonstrating promising results in preliminary assays.

In the realm of materials science, this compound has shown potential as a building block for advanced materials such as polymers and nanoparticles. Its ability to form stable covalent bonds under specific conditions makes it an attractive candidate for designing materials with tailored properties. Furthermore, its thermal stability and mechanical strength have been evaluated under various conditions, revealing its suitability for high-performance applications.

The environmental impact of CAS No. 1807272-10-1 has also been a topic of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that it exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental fate.

In conclusion, (3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane (CAS No. 1807272-10-1) is a multifaceted compound with a wide range of potential applications across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial innovation.